Cas no 117924-31-9 ((E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol)

• Product Name: (E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol
• CAS No: 117924-31-9
• MF: C₁₀H₁₉BO₃
• MW: 198.067063570023
• MDL: MFCD31390396
• CID: 2894748
• PubChem ID: 15211424
• Update Time: 2025-10-19

(E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol
• CS-0112818
• 117924-31-9
• E74773
• (3E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-2-ol
• MFCD31390396
• (3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol

• MDL： MFCD31390396
• Inchi： 1S/C10H19BO3/c1-8(12)6-7-11-13-9(2,3)10(4,5)14-11/h6-8,12H,1-5H3/b7-6+
• InChI Key： FTMZSELHFLRJHW-VOTSOKGWSA-N
• SMILES： CC(O)/C=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 198.1427246g/mol
• Monoisotopic Mass: 198.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on (E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol

Comprehensive Overview of (E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol (CAS No. 117924-31-9)

(E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol (CAS No. 117924-31-9) is a highly versatile boron-containing compound that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique dioxaborolane ring and allylic alcohol moiety, serves as a critical intermediate in the development of advanced materials and bioactive molecules. Its E-configuration and boronate ester functionality make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

The growing demand for boron-based reagents in drug discovery has propelled interest in CAS No. 117924-31-9. Researchers frequently search for "boronate ester applications," "allylic alcohol derivatives," and "E-configuration stability" when exploring this compound. Its role in synthesizing targeted therapeutics and bioconjugates aligns with trends in precision medicine, a hot topic in 2024. The compound's ability to facilitate C-C bond formation under mild conditions also makes it relevant to green chemistry initiatives.

From a structural perspective, the tetramethyl dioxaborolane group in CAS No. 117924-31-9 enhances stability against hydrolysis while maintaining reactivity. This balance addresses common search queries like "air-stable boronic acids" and "water-tolerant coupling reagents." The butenol segment provides an additional handle for further functionalization, enabling the creation of diverse molecular architectures. These features explain why the compound appears in studies related to proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.

Analytical data for (E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol reveals excellent purity profiles, with HPLC typically showing >98% purity. This high quality meets the stringent requirements of pharmaceutical R&D, where users often search for "HPLC methods for boronate esters" or "NMR characterization of allylic alcohols." The compound's crystalline form and solubility in organic solvents (e.g., THF, DCM) further enhance its utility in automated synthesis platforms.

Recent publications highlight innovative applications of CAS No. 117924-31-9 in bioorthogonal chemistry and fluorescent probe development. These areas resonate with trending searches about "real-time cellular imaging" and "click chemistry reagents." The compound's boron neutron capture therapy (BNCT) potential—though not its primary use—also attracts attention from researchers investigating next-generation cancer treatments.

Storage and handling recommendations for this compound emphasize protection from moisture (maintaining anhydrous conditions) and storage at 2-8°C under inert atmosphere. Such precautions address frequently asked questions about "boronate ester shelf life" and "handling moisture-sensitive reagents." Proper stabilization ensures consistent performance in sensitive reactions like petasis borono-Mannich transformations.

In conclusion, (E)-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol (CAS No. 117924-31-9) represents a sophisticated tool for synthetic chemists navigating the intersection of organoboron chemistry and medicinal chemistry. Its multifaceted reactivity profile continues to inspire novel applications across drug discovery, materials science, and chemical biology.